Cas no 24939-09-1 (oligo(dT)-oligo(dA))

oligo(dT)-oligo(dA) structure
oligo(dT)-oligo(dA) structure
Product name:oligo(dT)-oligo(dA)
CAS No:24939-09-1
MF:C10H14N5O6P.C10H15N2O8P
MW:653.43036
CID:241136

oligo(dT)-oligo(dA) Chemical and Physical Properties

Names and Identifiers

    • oligo(dT)-oligo(dA)
    • 5'-Adenylic acid, 2'-deoxy-, homopolymer, complex with 5'-thymidylic acid homopolymer (1:1)
    • 5'-thymidylic acid - 2'-deoxy-5'-adenylic acid (1:1)
    • Oligo alpha-(dT)-oligo beta-(dA)
    • Inchi: InChI=1S/C10H14N5O6P.C10H15N2O8P/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(16)6(21-7)2-20-22(17,18)19;1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(20-8)4-19-21(16,17)18/h3-7,16H,1-2H2,(H2,11,12,13)(H2,17,18,19);3,6-8,13H,2,4H2,1H3,(H,11,14,15)(H2,16,17,18)/t5-,6+,7+;6-,7+,8+/m00/s1
    • InChI Key: KKVQVIFXABFJCS-QEYXXENCSA-N
    • SMILES: P(=O)(O)(O)OC[C@@H]1[C@H](C[C@H](N2C=NC3C(N)=NC=NC2=3)O1)O.P(=O)(O)(O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O

Computed Properties

  • Exact Mass: 653.125
  • Monoisotopic Mass: 653.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 8
  • Complexity: 981
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: nothing
  • Tautomer Count: 9

Experimental Properties

  • Boiling Point: 753.5°Cat760mmHg
  • Flash Point: 409.5°C

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